2-{4-[6-(Dimethylamino)pyridazin-3-yl]piperazin-1-yl}quinoline-3-carbonitrile
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Overview
Description
2-{4-[6-(Dimethylamino)pyridazin-3-yl]piperazin-1-yl}quinoline-3-carbonitrile is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as GSK690693 and is a potent inhibitor of the protein kinase AKT.
Scientific Research Applications
Antimicrobial Agents
Research on derivatives of quinoline-3-carbonitrile, such as the compound , indicates significant potential in developing antimicrobial agents. Compounds synthesized from similar intermediates have shown effectiveness against a range of bacteria and fungi, including Staphylococcus aureus and Candida albicans (Patel, Patel, Kumari, & Patel, 2012).
Synthesis and Biological Effects
Innovative synthetic routes for derivatives incorporating quinoline-3-carbonitrile have been explored, leading to compounds with interesting biological activities. Such derivatives are synthesized through reactions with various agents, revealing new potential for medical and biological applications (Al-Omran, Elassar, & El-Khair, 2003).
Cytotoxic Activities
Quinoline-3-carbonitrile derivatives have been evaluated for their cytotoxic activities against human cancer cell lines, showing promising results. These studies contribute to understanding the structure-activity relationship (SAR) and potential therapeutic applications in oncology (Parveen, Ahmed, Idrees, Khan, & Hassan, 2017).
Hypoxic-Cytotoxic Agents
Some derivatives of quinoline-3-carbonitrile have been identified as potential hypoxic-cytotoxic agents, particularly in the context of cancer research. These compounds have shown potency and selectivity, indicating their potential in targeted cancer therapies (Ortega, Morancho, Martinez‐Crespo, Sainz, Montoya, López de Cerain, & Monge, 2000).
Fluorescent Probes for DNA Detection
Quinoline-3-carbonitrile derivatives have potential applications as DNA-specific fluorescent probes. Their synthesis and spectroscopic properties suggest their usefulness in molecular biology for DNA detection and related applications (Perin, Hranjec, Pavlović, & Karminski-Zamola, 2011).
Antimycobacterial Activity
Novel derivatives of quinoline-3-carbonitrile have shown significant antimycobacterial activity, suggesting their potential in developing treatments for diseases like tuberculosis (Patel, Kumari, Rajani, & Chikhalia, 2011).
Future Directions
The compound has potential applications in various fields of research and industry. Pyridazin-3 (2H)-ones, which is a part of the compound, have been extensively studied for their therapeutic benefits . This suggests that “2-{4-[6-(Dimethylamino)pyridazin-3-yl]piperazin-1-yl}quinoline-3-carbonitrile” could also be a subject of future research.
properties
IUPAC Name |
2-[4-[6-(dimethylamino)pyridazin-3-yl]piperazin-1-yl]quinoline-3-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N7/c1-25(2)18-7-8-19(24-23-18)26-9-11-27(12-10-26)20-16(14-21)13-15-5-3-4-6-17(15)22-20/h3-8,13H,9-12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LHPNNKFKNBHLJQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=NN=C(C=C1)N2CCN(CC2)C3=NC4=CC=CC=C4C=C3C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N7 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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